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Compound of Interest

Compound Name: 5-(Trifluoromethyl)indoline

Cat. No.: B062749

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for 5-
(Trifluoromethyl)indoline (CAS No. 162100-55-2), a key building block in medicinal chemistry
and drug discovery. The strategic incorporation of the trifluoromethyl group into the indoline
scaffold offers enhanced metabolic stability, increased lipophilicity, and altered electronic
properties, making it a valuable moiety for the development of novel therapeutics. This
document details available commercial sources, provides a representative experimental
protocol for its functionalization, and visualizes a common synthetic pathway.

Commercial Suppliers

5-(Trifluoromethyl)indoline is available from a number of chemical suppliers. While pricing
and bulk quantities are often available upon direct inquiry, the following table summarizes the
publicly available information for several key vendors.
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. . Available .
Supplier CAS Number Purity . Price
Quantities

Small and large
Matrix Fine - guantities
] 162100-55-2 Not specified ] Upon Request[1]
Chemicals[1] available upon

request.[1]

B Available upon
BLD Pharm[2] 162100-55-2 Not specified ) Upon Request[2]
request.

Available upon

Hairui Chemical 162100-55-2 >98% Upon Request
request.
Hunan - Available upon
] 162100-55-2 Not specified Upon Request[3]
Chemfish[3] request.
_ N Available upon
2A Biotech[4] 162100-55-2 Not specified ) Upon Request[4]
request.

) - Available upon
ChemicalBook[5] 162100-55-2 Not specified . Upon Request[5]
request.

Experimental Protocols

The indoline nitrogen offers a prime site for functionalization to explore structure-activity
relationships (SAR). A common reaction is N-acylation, which introduces an amide functionality.
The following is a representative protocol for the N-acylation of an indoline derivative, which
can be adapted for 5-(Trifluoromethyl)indoline.

General Protocol for N-Acylation of 5-(Trifluoromethyl)indoline
Materials:

e 5-(Trifluoromethyl)indoline

e Acylating agent (e.g., Acetyl chloride, Benzoyl chloride)

¢ Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))
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» Tertiary amine base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))
o Saturated agueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

« Silica gel for column chromatography

e Hexanes and Ethyl acetate for elution

Procedure:

o Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve 5-(Trifluoromethyl)indoline (1.0 equivalent) in the chosen anhydrous
solvent.

o Addition of Base: Add the tertiary amine base (1.1 to 1.5 equivalents) to the solution and stir.

o Addition of Acylating Agent: Cool the mixture to 0 °C in an ice bath. Slowly add the acylating
agent (1.05 to 1.2 equivalents) dropwise to the stirred solution.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Workup: Upon completion, quench the reaction by adding saturated aqueous sodium
bicarbonate solution. Transfer the mixture to a separatory funnel and extract with an organic
solvent (e.g., ethyl acetate).

e Washing: Wash the combined organic layers sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: Purify the crude product by silica gel column chromatography using a suitable
eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired N-acyl-5-
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(trifluoromethyl)indoline.

Visualization of a Key Synthetic Transformation

The following diagram illustrates a typical workflow for the N-functionalization of 5-
(Trifluoromethyl)indoline, a fundamental step in diversifying this important scaffold for drug
discovery applications.
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Caption: Workflow for N-functionalization of 5-(Trifluoromethyl)indoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Sourcing and Technical Guide for 5-
(Trifluoromethyl)indoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062749#commercial-suppliers-of-5-trifluoromethyl-
indoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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